Ligand-assisted mechanochemical synthesis of ceria-based catalysts for the selective catalytic reduction of NO by NH3†

Chemical Communications Pub Date: 2017-01-04 DOI: 10.1039/C6CC09229B

Abstract

CeO2/TiO2 catalysts were fabricated by dry ball milling in the presence or absence of an organic ligand. It was found that the catalysts prepared by ligand-assisted ball milling exhibited high NH3-SCR activities due to the interaction between cerium ions and ligand molecules resulting in good dispersion, a high Ce3+ ratio and high reducibility of cerium species.

Graphical abstract: Ligand-assisted mechanochemical synthesis of ceria-based catalysts for the selective catalytic reduction of NO by NH3
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